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Cat. No.: B1219473 Get Quote

Kryptofix 221: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Kryptofix 221, systematically known as 4,7,13,16,21-Pentaoxa-1,10-

diazabicyclo[8.8.5]tricosane, is a bicyclic polyether, a type of cryptand, with significant

applications in coordination chemistry and radiopharmaceutical development. Its defining

characteristic is the formation of stable inclusion complexes with various cations, particularly

alkali metals. This property is pivotal in its primary role as a phase-transfer catalyst, where it

enhances the solubility and reactivity of anionic reagents in organic solvents. This guide

provides an in-depth overview of the chemical properties, structure, and key applications of

Kryptofix 221, with a focus on its utility in radiolabeling with fluorine-18.

Chemical Structure and Properties
Kryptofix 221 possesses a three-dimensional cage-like structure formed by two nitrogen

bridgeheads linked by three polyoxyethylene chains. This conformation allows it to encapsulate

a cation within its cavity, with the oxygen and nitrogen atoms acting as Lewis basic sites that

coordinate with the metal ion.

Table 1: Chemical and Physical Properties of Kryptofix 221
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Property Value

IUPAC Name
4,7,13,16,21-Pentaoxa-1,10-

diazabicyclo[8.8.5]tricosane[1]

Synonyms Cryptand 221, Cryptating agent 221[1]

CAS Number 31364-42-8[1][2][3]

Molecular Formula C16H32N2O5[1][3][4]

Molecular Weight 332.44 g/mol [1][3][4]

Appearance Clear colorless to pale yellow liquid[4][5]

Density 1.111 g/cm³ at 20 °C[2][4][6]

Boiling Point 465.4 ± 40.0 °C (Predicted)[4][7][8]

Flash Point >113 °C (>230 °F)[3][4][7]

Solubility Miscible with water[4][5][7]

Storage Store at +2°C to +8°C, light sensitive[2][4][5]

Mechanism of Action in Cation Complexation
The efficacy of Kryptofix 221 as a phase-transfer catalyst stems from its ability to strongly

chelate cations. In the context of radiolabeling with fluorine-18, which is typically produced as

[¹⁸F]fluoride in aqueous solution, Kryptofix 221 plays a crucial role in facilitating the

nucleophilic substitution reaction in an organic medium.

The process involves the complexation of a potassium ion (K⁺), often introduced as potassium

carbonate (K₂CO₃), by the Kryptofix 221 molecule. This encapsulation of the potassium ion

effectively sequesters it, leaving the [¹⁸F]fluoride anion "naked" and highly reactive. The

lipophilic exterior of the Kryptofix 221-potassium complex ([K/221]⁺) enhances its solubility in

aprotic organic solvents like acetonitrile, thereby enabling the otherwise poorly soluble fluoride

ion to participate in the desired nucleophilic reaction.
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Mechanism of [¹⁸F]Fluoride Activation by Kryptofix 221

Aqueous Phase Organic Phase
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¹⁸F⁻ Naked ¹⁸F⁻Phase Transfer

Kryptofix 221
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Product
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(e.g., Mannose Triflate)

Click to download full resolution via product page

Caption: Complexation of K⁺ by Kryptofix 221 and subsequent activation of ¹⁸F⁻.

Experimental Protocols: Application in [¹⁸F]FDG
Synthesis
The synthesis of 2-deoxy-2-[¹⁸F]fluoro-D-glucose ([¹⁸F]FDG), a widely used PET radiotracer,

serves as a prime example of the application of Kryptofix 221. The following is a generalized

experimental protocol based on common procedures.[9]

4.1. Materials and Reagents

[¹⁸F]Fluoride in [¹⁸O]water (from cyclotron)

Kryptofix 221

Potassium carbonate (K₂CO₃)

Acetonitrile (anhydrous)
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Mannose triflate (precursor)

Anion exchange cartridge (e.g., QMA)

C18 Sep-Pak cartridge

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for hydrolysis

Sterile water for injection

Ethanol

4.2. Experimental Workflow
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[¹⁸F]FDG Synthesis Workflow

Step 1: [¹⁸F]Fluoride Trapping

Step 2: Elution

Step 3: Azeotropic Drying

Step 4: Radiolabeling

Step 5: Hydrolysis

Step 6: Purification

Load [¹⁸F]Fluoride onto
Anion Exchange Cartridge

Elute [¹⁸F]Fluoride with
Kryptofix 221/K₂CO₃

in Acetonitrile/Water

Remove Water by Azeotropic
Distillation with Acetonitrile

Add Mannose Triflate Precursor
and Heat

Remove Protecting Groups
(Acidic or Basic)

Purify [¹⁸F]FDG using
C18 and Alumina Cartridges
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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